Cas no 1429-50-1 (Ethylenediaminetetra(methylenephosphonic acid))

• Product Name: Ethylenediaminetetra(methylenephosphonic acid)
• CAS No: 1429-50-1
• MF: C₆H₂₀N₂O₁₂P₄
• MW: 436.124245643616
• MDL: MFCD00058893
• CID: 41353
• PubChem ID: 87569651
• Update Time: 2025-10-31

Ethylenediaminetetra(methylenephosphonic acid) Chemical and Physical Properties

Names and Identifiers

• Ethylenediamine Tetramethylenephosphonic acid
• N,N,N,N-Ethylenediaminetetra(methylenephosphonic acid)
• Ethylene Diamine Tetra (Methylene Phosphonic Acid) Sodium (EDTMPS)
• Ethylene Diamine Tetra (Methylene Phosphonic Acid)
• EDTMPA
• N,N,N',N'-Ethylenediaminetetrakis(methylenephosphonic Acid)
• [1,2-Ethanediylbis[Nitrilobis-(Methylene)]]Tetrakis-Phosphonic Acid
• EDTMPS
• ETHYLENEBIS(NITRILODIMETHYLENE)TETRAPHOSPHONIC ACID
• [ethylenebis[nitrilobis(methylene)]]tetrakisphosphonic acid, sodium salt
• [1,2-Ethanediylbis(nitrilobis-(methylene))]tetrakis-phosphonic acid
• EDTMP
• EDTMP,EDTMPA
• EDTMTS
• N,N,N',N'-Ethylenediaminetetrakis(methylenephosphonic Acid) Hydrate
• EDTPO
• EDITEMPA
• Dequest 2041
• tetrakis(methylene)
• tetraphosphonic acid
• ((Ethane-1,2-diylbis(azanetriyl)
• ethylene diamine tetra-methylene phosphoric aci
• EDTMP, EDTMPA
• ETHYLENEDIAMINE TETRA(METHYLENEPHOSPHONIC ACID)
• Ethylene Diamine Tetra
• V4CP8RSX7V
• ((Ethane-1,2-diylbis(azanetriyl))tetrakis(methylene))tetraphosphonic acid
• Ethylenediamine tetrakis(methylene phosphonic acid)
• Ethylenediaminetetra(methylenephosphonic acid)
• (Ethylenedinitrilo)-tetramethylenephosphonic acid
• (Ethane-1,2-diylbis(nitrilobis(methylene)))tetrakisphosphonic acid
• Phosp
• Ethylene Diamine Tetra (Methylene Phosphonic Acid) EDTMPA (Solid)
• Ethylene Diamine Tetra (Methylene Phosphonic Acid) Sodium Salt (EDTMPS)
• EINECS 215-851-5
• Phosphonic acid, (1,2-ethanediylbis(nitrilobis(methylene)))tetrakis-
• AKOS000365812
• EDTMP [1,2-Ethanediylbis(nitrilobis-(methylene))]tetrakis-phosphonic acid
• MFCD00058893
• 22036-77-7
• CHEMBL1208647
• Q3045881
• Lexidronam
• Ethylenediamine tetra(methylene phosphonic acid)
• NS00009310
• BRIQUEST 422-25S
• [2-[bis(phosphonomethyl)amino]ethyl-(phosphonomethyl)amino]methylphosphonic acid
• ETHANEDIYLBIS(NITRILOBIS-(METHYLENE)))TETRAKIS-PHOSPHONIC ACID, (1,2-
• UNII-V4CP8RSX7V
• ETHYLENEDIAMINE-N,N,N',N'-TETRA(METHYLPHOSPHONIC ACID)
• NFDRPXJGHKJRLJ-UHFFFAOYSA-N
• EINECS 244-742-5
• CS-W009667
• Hexasodium dihydrogen (ethane-1,2-diylbis(nitrilobis(methylene)))tetrakisphosphonate
• Phosphonic acid, P,P',P'',P'''-(1,2-ethanediylbis(nitrilobis(methylene)))tetrakis-, sodium salt (1:6)
• PH-540
• Phosphonic acid, P,P',P'',P'''-(1,2-ethanediylbis(nitrilobis(methylene)))tetrakis-
• SCHEMBL22492
• EC 244-742-5
• EINECS 239-204-1
• EINECS 263-254-3
• PH540
• 61827-49-4
• 1429-50-1
• FT-0626290
• Ethylene bis(nitrilodimethylene)tetraphosphonic acid, hexasodium salt
• ethylendiamintetra(methylenphosphonsaure)
• E75876
• SR-01000944825
• J-007725
• (ethane-1,2-diylbis(azanetriyl))tetrakis(methylene)tetraphosphonic acid
• n,n,n',n'-ethylenediaminetetra(methylenephosphonic acid)
• SR-01000944825-1
• Phosphonic acid, (1,2-ethanediylbis(nitrilobis(methylene)))tetrakis-, hexasodium salt
• Tetrasodium tetrahydrogen (ethane-1,2-diylbis(nitrilobis(methylene)))tetrakisphosphonate
• AS-15020
• E0393
• Masquol P 430NA
• BB 0218127
• Ethylenediaminetetrakis(methylenephosphonic acid) hexasodium salt
• DTXSID3061689
• EDTMP ,Ethylenediamine tetrakis(methylene phosphonic acid) ,[2-[bis(phosphonomethyl)amino]ethyl-(phosphonomethyl)amino]methylphosphonic acid
• Ethylenediamine tetrakis(methylene phosphonic acid) hexasodium salt
• PD062904
• [ethane-1,2-diylbis(nitrilodimethanediyl)]tetrakis(phosphonic acid)
• STK368766
• EDTMP;[1,2-Ethanediylbis(nitrilobis-(methylene))]tetrakis-phosphonic acid
• BRD-K54542929-001-01-7
• BBL000007
• DB-042657
• HY-W008951
• ethylenediamine tetra methylenephosphonic acid
• N,N,N',N' ethylenediamine tetra(methylenephosphonic acid)
• Phosphonic acid, P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-
• Phosphonic acid, [1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-
• (1,2-ethanediylbis(nitrilobis(methylene)))tetrakisphosphonic acid
• (Ethane1,2diylbis(nitrilobis(methylene)))tetrakisphosphonic acid
• 68Ga-EDTMP
• N,N,N',N'-Ethylenediaminetetrakis
• DTXCID9034654
• gallium-68 labeled ethylenediamine tetramethylene phosphonate
• ethylenediaminetetra(methylenephosphonic)acid
• (68Ga)-EDTMP
• Phosphonic acid, P,P',P'',P'''(1,2ethanediylbis(nitrilobis(methylene)))tetrakis
• Phosphonic acid, [1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, hexasodium salt
• FE75418
• [ethane-1,2-diylbis[nitrilobis(methylene)]]tetrakisphosphonic acid
• PH 540
• ethylenediaminetetramethylenephosphonate, gallium salt
• editempa acid
• Phosphonic acid, (1,2ethanediylbis(nitrilobis(methylene)))tetrakis

• MDL： MFCD00058893
• Inchi： 1S/C6H20N2O12P4/c9-21(10,11)3-7(4-22(12,13)14)1-2-8(5-23(15,16)17)6-24(18,19)20/h1-6H2,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20)
• InChI Key： NFDRPXJGHKJRLJ-UHFFFAOYSA-N
• SMILES： P(CN(CP(=O)(O)O)CCN(CP(=O)(O)O)CP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 435.99700
• Monoisotopic Mass: 435.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 237
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -11.2

Experimental Properties

• Color/Form: It is a white crystalline powder at room temperature.
• Density: 1.9930
• Melting Point: 223-239°C
• Boiling Point: 878.7°C at 760 mmHg
• Flash Point: 485.2 oC
• Refractive Index: 1.622
• PSA: 275.84000
• LogP: -1.86880
• Solubility: Slightly soluble in water, easily soluble in ammonia.

Ethylenediaminetetra(methylenephosphonic acid) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature
• HazardClass：8
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on Ethylenediaminetetra(methylenephosphonic acid)

Comprehensive Guide to Ethylenediaminetetra(methylenephosphonic acid) (CAS No. 1429-50-1): Properties, Applications, and Sustainability

Ethylenediaminetetra(methylenephosphonic acid), commonly referred to by its CAS No. 1429-50-1, is a versatile phosphonic acid derivative widely recognized for its exceptional chelating and scale inhibition properties. This organic compound belongs to the family of aminophosphonates, which are increasingly sought after in industrial and environmental applications due to their stability under harsh conditions. With the growing demand for eco-friendly water treatment solutions and corrosion inhibitors, this compound has gained significant attention in recent years.

The molecular structure of Ethylenediaminetetra(methylenephosphonic acid) features multiple phosphonate groups (-PO₃H₂) attached to an ethylenediamine backbone, enabling it to form strong complexes with metal ions like calcium, magnesium, and iron. This unique characteristic makes it invaluable in preventing scale formation in boilers, cooling towers, and reverse osmosis systems—topics frequently searched by engineers and facility managers optimizing industrial water efficiency.

In the context of green chemistry trends, CAS No. 1429-50-1 stands out as a biodegradability-enhanced alternative to traditional polyphosphates. Recent studies highlight its lower environmental persistence compared to older-generation scale inhibitors, aligning with global searches for "sustainable water treatment chemicals" and "circular economy solutions." Its ability to function effectively at low concentrations (often below 10 ppm) further reduces ecological footprint—a key consideration for industries pursuing ISO 14001 certification.

Beyond water treatment, Ethylenediaminetetra(methylenephosphonic acid) finds applications in detergent formulations as a builder agent, where it enhances cleaning performance by sequestering hardness ions. This addresses consumer searches for "phosphate-free detergent additives" amid tightening regulations on laundry products. The compound's thermal stability (up to 200°C) also makes it suitable for oilfield applications, particularly in high-temperature well treatments—a niche frequently explored in petroleum engineering forums.

From a technical perspective, the chelating capacity of 1429-50-1 exceeds that of EDTA in alkaline conditions, as evidenced by its widespread adoption in pulp and paper bleaching processes. This performance advantage generates substantial interest among researchers investigating non-chlorine bleaching aids. The compound's redox stability additionally supports emerging applications in semiconductor manufacturing, where it assists in metal contamination control during wafer processing—answering frequent queries from microelectronics quality assurance professionals.

Recent innovations have explored the derivatization of Ethylenediaminetetra(methylenephosphonic acid) to create hybrid nanocomposites for specialized applications. Academic literature reveals growing experimentation with graphene-phosphonate hybrids for advanced material science applications, tapping into the booming interest in nanotechnology-enabled solutions. These developments position CAS No. 1429-50-1 as a platform chemical for next-generation functional materials.

Regulatory compliance remains a critical consideration for users of this compound. While 1429-50-1 is generally regarded as safer than many alternatives, proper handling procedures should follow GHS guidelines—a topic extensively covered in OSHA training modules. The compound's ecotoxicity profile has been thoroughly documented in REACH registration dossiers, providing transparency for environmental impact assessments frequently requested by ESG compliance officers.

Market analysts note increasing adoption of Ethylenediaminetetra(methylenephosphonic acid) in Asia-Pacific water treatment sectors, driven by stricter industrial discharge regulations. This geographic trend correlates with search volume spikes for "scale inhibitor suppliers China" and "India RO antiscalant manufacturers." The compound's compatibility with membrane technologies makes it particularly valuable in regions addressing water scarcity challenges through desalination projects.

Quality specifications for CAS No. 1429-50-1 typically include active content (usually 50-60% aqueous solutions), iron content limits, and pH range (1.5-2.5). These parameters directly influence performance in industrial cleaning formulations, where users frequently search for "phosphonic acid technical data sheets" and "chelator concentration calculators." Third-party certifications like NSF/ANSI Standard 60 for drinking water applications further enhance marketability.

Future research directions for this compound include biomimetic applications inspired by natural phosphonate biochemistry, as well as smart inhibitor systems that respond to pH or temperature changes. These cutting-edge developments address the growing demand for "intelligent water treatment chemicals" in academic and industrial research circles. The compound's molecular versatility ensures its continued relevance as industries transition toward smarter, more sustainable chemical solutions.